5-{[6-tert-butyl-3-(ethoxycarbonyl)-1-benzothien-2-yl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[(6-tert-butyl-3-ethoxycarbonyl-1-benzothiophen-2-yl)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C20H25NO5S/c1-5-26-19(25)17-13-10-9-12(20(2,3)4)11-14(13)27-18(17)21-15(22)7-6-8-16(23)24/h9-11H,5-8H2,1-4H3,(H,21,22)(H,23,24)
• InChI Key: JNYSEZQFJXLYOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1C=CC(=C2)C(C)(C)C)NC(=O)CCCC(=O)O
• Molecular Formula: C20H25NO5S
• Molecular Weight: 391.5 g/mol

Description

5-{[6-tert-butyl-3-(ethoxycarbonyl)-1-benzothien-2-yl]amino}-5-oxopentanoic acid, also known as TBCOBA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research.

Mechanism of Action

5-{[6-tert-butyl-3-(ethoxycarbonyl)-1-benzothien-2-yl]amino}-5-oxopentanoic acid inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This binding prevents the enzyme from phosphorylating its target proteins, which are involved in cell growth and proliferation. This compound has been shown to be a selective inhibitor of CK2, meaning it does not inhibit the activity of other kinases.
Biochemical and Physiological Effects:
The inhibition of CK2 activity by this compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce cell death in cancer cells, inhibit tumor growth in animal models, and reduce inflammation in vitro. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

5-{[6-tert-butyl-3-(ethoxycarbonyl)-1-benzothien-2-yl]amino}-5-oxopentanoic acid has several advantages for lab experiments, including its selectivity for CK2, its ability to inhibit CK2 activity in vitro and in vivo, and its potential therapeutic implications for the treatment of cancer and other diseases. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

For the study of 5-{[6-tert-butyl-3-(ethoxycarbonyl)-1-benzothien-2-yl]amino}-5-oxopentanoic acid include the development of more potent and selective inhibitors of CK2, the investigation of this compound's potential therapeutic applications in various diseases, and the exploration of this compound's mechanism of action at the molecular level. Additionally, further research is needed to determine the optimal dosages and delivery methods for this compound in pre-clinical and clinical studies.
In conclusion, this compound is a synthetic compound that has potential applications in biochemical and physiological research. Its selective inhibition of CK2 activity has implications for the treatment of cancer and other diseases. While this compound has some limitations, further research is needed to fully understand its potential as a therapeutic agent.

Scientific Research Applications

5-{[6-tert-butyl-3-(ethoxycarbonyl)-1-benzothien-2-yl]amino}-5-oxopentanoic acid has been used in various scientific research applications, including the study of protein-protein interactions, enzyme kinetics, and drug discovery. This compound has been shown to inhibit the activity of a specific protein, protein kinase CK2, which is involved in regulating cell growth and proliferation. The inhibition of CK2 activity by this compound has potential therapeutic implications for the treatment of cancer and other diseases.